Cas no 438-60-8 (methyl(3-{tricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaen-2-yl}propyl)amine)

• Product Name: methyl(3-{tricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaen-2-yl}propyl)amine
• CAS No: 438-60-8
• Molecular Formula: C₁₉H₂₁N
• Molecular Weight: 263.3768
• CID: 93718
• PubChem ID: 4976

methyl(3-{tricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaen-2-yl}propyl)amine Properties

Names and Identifiers

• protriptyline
• 3-(dibenzo(a,d)cyclohepten-5-yl)propylmethylamine
• 5-(3-Methylaminopropyl)-5H-Dibenzo[a,d]cycloheptene
• 5H-Dibenzo[a,d]cycloheptene-5-propylamine,N-methyl
• Amimetilina
• DIBENZO(A,D)CYCLOHEPTENE-5-PROPYLAMINE,N-METHYL
• N-methyl-5H-dibenzo(a,d)cycloheptene-5-propanamine
• N-Methyl-5H-dibenzo[a,d]cycloheptene-5-propylamine
• proptriptyline
• Protriptylin
• Protryptyline
• Triptil
• Vivactil
• methyl(3-{tricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaen-2-yl}propyl)amine
• NCGC00015851-01
• AB00489964_10
• NCGC00024439-03
• BSPBio_000840
• Protriptylinum [INN-Latin]
• EINECS 207-119-9
• 3-(5H-dibenzo(a,d)(7)annulen-5-yl)-N-methylpropan-1-amine
• N-Methyl-5H-dibenzo[a,d]cycloheptene-5-propanamine
• NCGC00015851-06
• MK-240
• PROTRIPTYLINE [INN]
• Prestwick1_000930
• C07408
• 4NDU154T12
• Lopac-P-8813
• Q408432
• BRN 2217411
• SDCCGSBI-0050947.P003
• Prestwick2_000930
• 3-(11H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-N-methylpropan-1-amine
• AC-15971
• 5H-Dibenzo(a,d)cycloheptene-5-propylamine, N-methyl-
• Protriptyline [INN:BAN]
• N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)propan-1-amine
• NCGC00015851-05
• 5H-Dibenzo[a, d]cycloheptene-5-propanamine, N-methyl-, hydrochloride
• UNII-4NDU154T12
• CCG-205054
• DB00344
• BDBM50176062
• CHEMBL668
• CHEBI:8597
• PROTRIPTYLINE [WHO-DD]
• L000913
• N-METHYL-5H-DIBENZO
• SCHEMBL34267
• CAS-1225-55-4
• 5H-Dibenzo(a,d)cycloheptene-5-propanamine, N-methyl-
• BIDD:PXR0157
• 5H-Dibenzo[a,d]cycloheptene-5-propanamine, N-methyl-
• N-Methyl-5H-dibenzo(a,d)cycloheptene-5-propylamine
• Protriptylinum (INN-Latin)
• Protriptilina (INN-Spanish)
• D08447
• methyl(3-{tricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaen-2-yl}propyl)amine
• N06AA11
• PROTRIPTYLINE [HSDB]
• NCGC00015851-03
• 5H-Dibenzo[a,d]cycloheptene-5-propylamine, N-methyl-
• HSDB 3391
• NCGC00015851-07
• SPBio_003019
• NCGC00015851-02
• 3-(5H-dibenzo[a,d][7]annulen-5-yl)-N-methylpropan-1-amine
• PROTRIPTYLINE [VANDF]
• Vivactyl
• NS00009004
• PROTRYPTYLINE HYDROCHLORIDE
• PDSP1_001390
• 438-60-8
• Prestwick0_000930
• Vivactil (Salt/Mix)
• 5-(3-Methylaminopropyl)-5H-dibenzo(a,d)cycloheptene
• N-3-(5H-Dibenzo(a,d)cyclohepten-5-yl)propyl-N-methylamine
• Protriptilina [INN-Spanish]
• NCGC00015851-04
• SBI-0050947.P002
• AKOS015962184
• Concordin (Salt/Mix)
• methyl(3-{tricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-2-yl}propyl)amine
• 3-(5H-Dibenzo[a,d]cyclohepten-5-yl)-N-methyl-1-propanamine
• GTPL7285
• 3-(11H-dibenzo[[?],[?]][7]annulen-11-yl)-N-methyl-propan-1-amine
• BRD-K42098891-003-03-1
• DTXSID0023535
• PROTRIPTYLINE [MI]
• BPBio1_000924
• NCGC00015851-15
• HY-B0949A
• DTXCID203535
• Protriptilina
• AB00489964
• 3-(5H-Dibenzo[a,d]cyclohepten-5-yl)-N-methyl-1-propanamine #
• Protriptyline (INN)
• Prestwick3_000930
• Lopac0_000974
• EN300-18552820
• Protriptylinum
• 3-(5H-dibenzo(a,d)cyclohepten-5-yl)-N-methyl-1-propanamine
• 7-(3-Methylaminopropyl)-1,2:5,6-dibenzocycloheptatriene
• CS-0013761
• MK 240
• PDSP2_001374
• BRD-K42098891-003-20-5
• DA-77173

• InChIKey： BWPIARFWQZKAIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H21N/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3
• SMILES： CNCCCC1C2=CC=CC=C2C=CC3=CC=CC=C31

Computed Properties

• Exact Mass: 263.16700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 263.167
• Heavy Atom Count: 20
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 4.69280
• PSA: 12.03000
• Refractive Index: 1.7500 (estimate)
• Boiling Point: 396.62°C (rough estimate)
• Flash Point: 198.3 °C
• pka: 8.2(at 25℃)
• Density: 0.9076 (rough estimate)

methyl(3-{tricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaen-2-yl}propyl)amine Security Information

methyl(3-{tricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaen-2-yl}propyl)amine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes